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This technical guide provides a comprehensive overview of the Dionex™ lonPac™ AS19
column's stationary phase composition, tailored for researchers, scientists, and drug
development professionals. The document details the column's core chemistry, presents
guantitative data in a structured format, outlines experimental protocols for key applications,
and includes visualizations of the stationary phase architecture and analytical workflows.

Core Stationary Phase Composition

The Dionex™ lonPac™ AS19 column is a high-capacity, hydroxide-selective anion-exchange
column renowned for its application in the analysis of oxyhalides and common inorganic
anions.[1][2] At the heart of its performance is a unique stationary phase architecture.

The stationary phase consists of a novel hyperbranched anion-exchange condensation
polymer. This polymer is electrostatically attached to the surface of a wide-pore polymeric
substrate.[1][2][3] The substrate is a supermacroporous polyvinylbenzyl ammonium polymer
cross-linked with divinylbenzene. The synthesis of the hyperbranched polymer involves a
controlled, layer-by-layer growth process. The surface-sulfonated substrate is alternately
treated with an epoxy monomer and an amine, leading to the formation of a hyperbranched
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structure that grows directly off the substrate surface.[1][3] This method allows for the creation
of a high-capacity resin.

The functional group responsible for the anion-exchange properties is an alkanol quaternary
ammonium ion.[3] This strong anion exchanger ensures that the column is effective over a wide
pH range (0-14).[4]

Logical Representation of the Stationary Phase
Architecture

The following diagram illustrates the conceptual structure of the Dionex AS19 stationary phase,
from the core substrate to the functionalized surface.

Dionex AS19 Stationary Phase

Electrostatic
Attachment RV EIOIEN G M ST ENN Functionalization
Condensation Polymer

Surface
Modification

Wide-Pore Polymeric Substrate
(Ethylvinylbenzene-Divinylbenzene)

Surface Sulfonation

Click to download full resolution via product page

Conceptual Diagram of the Dionex AS19 Stationary Phase Layers.

Quantitative Data and Specifications

The physical and chemical properties of the Dionex™ lonPac™ AS19 column are summarized
in the tables below, providing a clear comparison of its key specifications.

Chemical and Physical Properties
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Property Value Reference
Hyperbranched anion-
Stationary Phase exchange condensation [11121[3]
polymer
] Alkanol Quaternary Ammonium
Functional Group [3]
lon
Supermacroporous
olyvinylbenzyl ammonium
Substrate pobviny Y ] ]
polymer cross-linked with
divinylbenzene
pH Stability 0-14 [4]
Solvent Compatibility 0 - 100% Organic Solvents [1][5]
Column Specifications
4 mm ID 2 mm ID 0.4 mm ID
Parameter Reference
Column Column Column
Internal Diameter
4 mm 2mm 0.4 mm [6]
(ID)
Length 250 mm 250 mm 250 mm [4]
Capacity (per
pacity (p 240 peq 60 peq 2.4 peq [41[6]
column)
Maximum 4000 psi (276 4000 psi (276 4000 psi (276 n
Pressure bar) bar) bar)

Experimental Protocols

The Dionex™ lonPac™ AS19 column is prominently used for the determination of trace levels

of oxyhalides, such as bromate, in drinking water, often following regulatory methods like U.S.
EPA Method 300.1.[1][7] Below is a detailed methodology for a typical application.
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Analysis of Oxyhalides in Drinking Water (based on U.S.
EPA Method 300.1)

This protocol outlines the steps for the analysis of common inorganic anions and oxyhalides in
drinking water samples.

Sample Preparation:
o Collect water samples in clean, appropriate containers.

« If necessary, filter the samples through a 0.45 um syringe filter to remove particulate matter.

[3]

o For preservation of samples containing chlorite, add an ethylenediamine (EDA) solution.[3]

[8]

Instrumentation:

Dionex lon Chromatography System

Dionex lonPac AG19 Guard Column

Dionex lonPac AS19 Analytical Column

Suppressed Conductivity Detector

Autosampler

Chromatographic Conditions:
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Parameter Value

Eluent Potassium Hydroxide (KOH) Gradient

Reagent-Free™ IC (RFIC™) system with Eluent
Eluent Source )
Generation

Dependent on column ID (e.g., 1.0 mL/min for 4

Flow Rate
mm ID)
Column Temperature 30°C
Detection Suppressed Conductivity

o Dependent on column ID and analyte
Injection Volume ]
concentration

Eluent Gradient Program (Example):

A gradient of potassium hydroxide is typically used to separate the anions of interest. The exact
gradient program may vary based on the specific application and the matrix of the sample.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the analysis of anions in water samples
using the Dionex AS19 column with a Reagent-Free™ lon Chromatography (RFIC™) system.
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Analytical Workflow: Anion Analysis in Water
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Workflow for Anion Analysis using Dionex AS19 with an RFIC System.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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